Cas no 2138264-03-4 (2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile)
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile
- EN300-1109021
- 2138264-03-4
-
- Inchi: 1S/C8H9N3O/c1-6(4-9)11-3-2-8(12)7(10)5-11/h2-3,5-6H,10H2,1H3
- InChI Key: GMHDOFGMOZOJLS-UHFFFAOYSA-N
- SMILES: O=C1C=CN(C=C1N)C(C#N)C
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 70.1Ų
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109021-0.05g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1109021-0.1g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1109021-0.25g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1109021-0.5g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1109021-1.0g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 1g |
$1315.0 | 2023-05-27 | ||
| Enamine | EN300-1109021-2.5g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1109021-5.0g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 5g |
$3812.0 | 2023-05-27 | ||
| Enamine | EN300-1109021-10.0g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 10g |
$5652.0 | 2023-05-27 | ||
| Enamine | EN300-1109021-1g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1109021-5g |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile |
2138264-03-4 | 95% | 5g |
$3812.0 | 2023-10-27 |
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile
Introduction to 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile (CAS No. 2138264-03-4) and Its Emerging Applications in Chemical Biology
2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile, identified by the chemical abstracts service number 2138264-03-4, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative combines the functionalities of an amino group, a pyridine ring, and a nitrile moiety, positioning it as a versatile scaffold for the development of novel bioactive molecules. The compound's unique structural features have prompted extensive exploration in various therapeutic contexts, particularly in the modulation of enzymatic pathways and the design of targeted small-molecule inhibitors.
The pyridine core of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of an amino group at the 3-position enhances the compound's reactivity, allowing for further derivatization and functionalization. This flexibility has been exploited in recent studies to develop analogs with improved pharmacokinetic profiles and enhanced binding affinity. The nitrile group, located at the 1-position of the propyl chain, contributes to the molecule's lipophilicity and serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives.
Recent advancements in computational chemistry have facilitated the rapid design and optimization of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile derivatives. Machine learning models have been employed to predict binding affinities and identify promising scaffolds for drug discovery. These computational approaches have accelerated the screening process, allowing researchers to focus on the most potent candidates for experimental validation. In particular, virtual screening has been used to identify novel inhibitors of kinases and other enzyme targets relevant to diseases such as cancer and inflammation.
In vitro studies have demonstrated that derivatives of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile exhibit inhibitory activity against several key enzymes implicated in disease pathogenesis. For instance, modifications to the pyridine ring have led to compounds that selectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, structural analogs have shown promise in targeting tyrosine kinases involved in signal transduction pathways associated with cancer growth and metastasis. These findings highlight the compound's potential as a lead structure for developing next-generation therapeutics.
The synthetic accessibility of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile has also contributed to its popularity among synthetic chemists. The compound can be readily prepared through multi-step organic transformations involving condensation reactions between appropriate precursors. Recent reports have described efficient synthetic routes that minimize byproduct formation and maximize yield, making it feasible to produce large quantities for both research and commercial purposes. These advances in synthetic methodology have enabled high-throughput screening campaigns, further expanding the library of accessible derivatives.
Emerging applications of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Researchers have explored its use as an intermediate in the synthesis of pesticides with enhanced efficacy and reduced environmental impact. The compound's ability to undergo cross-coupling reactions has also been leveraged in polymer chemistry, where it serves as a building block for novel functional materials with applications in electronics and coatings.
The future prospects for 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile are promising, with ongoing research focused on expanding its therapeutic potential. Novel derivatives are being designed using structure-based drug design principles to improve target specificity and reduce off-target effects. Additionally, efforts are underway to explore its role in combination therapies, where it may synergize with existing drugs to achieve superior clinical outcomes. As computational tools continue to evolve, the discovery pipeline for this class of compounds is expected to accelerate, bringing new insights into disease mechanisms and innovative treatment strategies.
In conclusion,2-(3-amino-4-oxyo 1 , 4 - dihydrop y ridin - 1 - yl ) p ropanen i trile (CAS No . 2138264 - 03 - 4 ) stands out as a multifaceted compound with significant potential across multiple domains of chemical biology . Its unique structural attributes , coupled with recent advancements in synthetic and computational chemistry , position it as a valuable scaffold for drug discovery . As research progresses , this molecule is poised to contribute substantially to therapeutic innovation , addressing unmet medical needs through targeted molecular intervention .
2138264-03-4 (2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)